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Compound of Interest

Compound Name: C.I. Acid brown 83

Cat. No.: B599919 Get Quote

An In-Depth Technical Guide to C.I. Acid Brown 83

This technical guide provides a comprehensive overview of the chemical and physical

properties of C.I. Acid Brown 83, intended for researchers, scientists, and professionals in

drug development and chemical analysis.

Core Chemical Data
C.I. Acid Brown 83 (CAS Number: 13011-68-2) is an acid dye that exists as a copper

complex. The presence of copper is crucial to its final structure and properties. Below is a

summary of its key quantitative data.
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Property Value Source(s)

C.I. Number 20250 [1]

CAS Number 13011-68-2 [1][2][3]

Molecular Formula (Copper

Complex)
C18H11CuN6NaO8S [1][2][4]

Molecular Weight (Copper

Complex)
557.92 g/mol [1][2][4]

Parent Compound Molecular

Formula
C18H13N6NaO8S [5]

Parent Compound Molecular

Weight
496.39 g/mol

Synthesis Workflow
The production of C.I. Acid Brown 83 is a multi-step process that involves the reaction of

several precursor molecules. The general synthesis involves diazotization and azo coupling

reactions, followed by complexation with copper.[4]

Starting Materials
Reaction Sequence

Final Step

2,4-dichloronitrobenzene
Ammoniation

Resorcinol

Azo Coupling

2-methoxy-aniline-5-sulfonic acid

Diazotisation Demethylation

Complex Formation C.I. Acid Brown 83Copper Sulfate

Click to download full resolution via product page

Caption: Synthesis workflow of C.I. Acid Brown 83.
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Experimental Applications and Protocols
While primarily used as a dye for materials like leather, C.I. Acid Brown 83 has been a subject

of academic research, particularly in environmental science.

Adsorption Studies
One notable application in research is its use as a model compound for studying the adsorption

of acid dyes. For instance, studies have investigated its removal from aqueous solutions using

organobentonite.[2] Such experiments typically involve preparing a stock solution of the dye,

treating it with the adsorbent under controlled conditions (e.g., pH, temperature, contact time),

and then measuring the change in dye concentration using spectrophotometry.

Degradation Studies
The environmental fate of C.I. Acid Brown 83 has been explored through degradation studies.

Research has investigated the effect of ultrasound on the degradation of this dye using various

methods, including the use of hydrogen peroxide and Fenton's reagent (hydrogen peroxide

with Fe(II)).[6] A typical experimental protocol would involve:

Preparation of a known concentration of C.I. Acid Brown 83 solution.

Introduction of the degradation agent (e.g., H₂O₂, FeSO₄).

Application of ultrasonic irradiation for a set duration.

Monitoring the degradation of the dye over time by measuring the absorbance at its

maximum wavelength using a UV-Vis spectrophotometer.

Analyzing the degradation kinetics using appropriate kinetic models.[6]

Safety and Handling
Safety data sheets indicate that C.I. Acid Brown 83 should be handled with care. Standard

laboratory safety protocols should be followed, including the use of personal protective

equipment such as gloves and safety glasses.[3][7] In case of contact with eyes or skin, rinsing

with plenty of water is recommended.[3] If inhaled, the individual should be moved to fresh air.
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[3] For ingestion, medical advice should be sought.[3] Proper ventilation is important to

minimize dust or aerosol generation.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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